ethyl 4-(3-(4-fluorophenyl)-4,6-dioxo-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate

• IUPAC Name: ethyl 4-[3-(4-fluorophenyl)-2-(2-methylphenyl)-4,6-dioxo-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate
• InChI: InChI=1S/C27H23FN2O5/c1-3-34-27(33)18-10-14-20(15-11-18)29-25(31)22-23(17-8-12-19(28)13-9-17)30(35-24(22)26(29)32)21-7-5-4-6-16(21)2/h4-15,22-24H,3H2,1-2H3
• InChI Key: BWFLKAYZLZOWIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4C)C5=CC=C(C=C5)F
• Molecular Formula: C27H23FN2O5
• Molecular Weight: 474.5 g/mol

Description

Ethyl 4-(3-(4-fluorophenyl)-4,6-dioxo-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate is a useful research compound. Its molecular formula is C27H23FN2O5 and its molecular weight is 474.488. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-(3-(4-fluorophenyl)-4,6-dioxo-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(3-(4-fluorophenyl)-4,6-dioxo-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

New Approaches to Heterocyclic Compounds

Research on pyrrolo[1,2-a]quinoxaline derivatives, which are structurally related to the query compound, shows advancements in the synthesis of heterocyclic compounds. These compounds are synthesized through reactions involving ethyl 2,2-dihydropoly(per)fluoroalkanoate and various N-phenacyl benzimidazole bromides, showcasing the potential for creating new molecules with diverse applications in material science and pharmaceuticals (Xue-chun Zhang & Wei‐yuan Huang, 1997).

Electrochemical and Electrochromic Properties

Another study focuses on the electrochemical and electrochromic properties of novel donor-acceptor type monomers. These monomers show good electrochemical activity and potential for use in organic electronics due to their ability to change color under different applied potentials, highlighting the importance of designing molecules with specific electronic characteristics for applications in displays and sensors (Bin Hu et al., 2013).

Molecular Structure Analysis

Further research involves the synthesis and structural analysis of compounds with boric acid ester intermediates. These studies use techniques like X-ray diffraction and DFT calculations to understand the molecular structure and properties, which is crucial for developing new materials with tailored properties for applications in catalysis, pharmaceuticals, and materials science (P.-Y. Huang et al., 2021).